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Compound of Interest

Compound Name: Ethyl picolinate

Cat. No.: B127056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl picolinate, also known as ethyl pyridine-2-carboxylate, is a pyridine derivative with

significant applications as a building block in the synthesis of more complex molecules,

including pharmaceuticals. Its utility in medicinal chemistry is noteworthy, particularly as an

intermediate in the creation of targeted therapeutic agents. For instance, it forms the basic

skeleton of small molecule inhibitors of c-Met, a receptor tyrosine kinase implicated in cancer

development and metastasis.[1][2] This guide provides essential physicochemical data, a

detailed synthesis protocol, and a visual representation of its synthesis workflow.

Core Physicochemical Properties
A clear understanding of the fundamental properties of ethyl picolinate is crucial for its

application in research and development. The following table summarizes its key quantitative

data.

Property Value Reference

Molecular Formula C₈H₉NO₂ [3][4][5][6][7][8]

Molecular Weight 151.16 g/mol [3][8][9]

Alternate Molecular Weight 151.1626 g/mol [3][5]

Alternate Molecular Weight 151.17 g/mol [4]
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Experimental Protocol: Synthesis of Ethyl Picolinate
The following protocol details a common and effective method for the synthesis of ethyl
picolinate from picolinic acid and ethanol.

Objective: To synthesize ethyl picolinate via Fischer esterification of picolinic acid.

Materials:

Picolinic acid (5.0 g, 41 mmol)

Anhydrous ethanol (40 mL)

Concentrated sulfuric acid (H₂SO₄) (12 mL)

Sodium carbonate (Na₂CO₃)

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄)

Water (H₂O)

Procedure:

In a round-bottom flask, combine picolinic acid (5.0 g) with anhydrous ethanol (40 mL).

Carefully add concentrated sulfuric acid (12 mL) to the mixture.

Reflux the reaction mixture overnight.[9]

After reflux, concentrate the reaction mixture to reduce the volume.[9]

Pour the concentrated residue into 25 mL of water.[9]

Basify the resulting solution with sodium carbonate.[9]

Extract the aqueous layer three times with 25 mL of dichloromethane.[9]
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Combine the organic layers and dry over magnesium sulfate.[9]

Concentrate the dried organic layer to yield ethyl picolinate as a colorless liquid. The

expected yield is approximately 85%.[9]

Synthesis Workflow
The logical flow of the synthesis protocol can be visualized to enhance understanding of the

experimental sequence.
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Synthesis of Ethyl Picolinate Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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